Cas no 1021208-57-0 (N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide structure
1021208-57-0 structure
Product name:N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
CAS No:1021208-57-0
MF:C22H17N5OS
MW:399.468282461166
CID:5380816

N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}acetamide
    • N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
    • Inchi: 1S/C22H17N5OS/c1-15-6-8-16(9-7-15)19-12-20-22(24-10-11-27(20)26-19)29-14-21(28)25-18-5-3-2-4-17(18)13-23/h2-12H,14H2,1H3,(H,25,28)
    • InChI Key: WUIDNWLJJOURBR-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1C#N)(=O)CSC1=NC=CN2N=C(C3=CC=C(C)C=C3)C=C12

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 11.98±0.70(Predicted)

N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3382-2359-3mg
N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021208-57-0 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3382-2359-5mg
N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021208-57-0 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3382-2359-15mg
N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021208-57-0 90%+
15mg
$89.0 2023-04-26
Life Chemicals
F3382-2359-1mg
N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021208-57-0 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3382-2359-2μmol
N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021208-57-0 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3382-2359-10mg
N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021208-57-0 90%+
10mg
$79.0 2023-04-26
Life Chemicals
F3382-2359-5μmol
N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021208-57-0 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3382-2359-10μmol
N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021208-57-0 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3382-2359-2mg
N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021208-57-0 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3382-2359-4mg
N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021208-57-0 90%+
4mg
$66.0 2023-04-26

Additional information on N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Comprehensive Overview of N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS 1021208-57-0)

The compound N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS 1021208-57-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its intricate molecular structure, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pyrazolo[1,5-a]pyrazine core, which is known for its versatility in medicinal chemistry.

One of the key features of N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is its unique combination of functional groups, including the cyanophenyl and methylphenyl moieties. These groups contribute to its potential bioactivity, making it a candidate for targeting specific enzymes or receptors. The sulfanylacetamide linkage further enhances its binding affinity, which is crucial for designing effective therapeutic agents.

In recent years, the demand for novel heterocyclic compounds like N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and infectious diseases. This compound aligns with the growing trend of precision medicine, where tailored molecular designs are essential for addressing complex health challenges. Its CAS 1021208-57-0 identifier ensures accurate tracking and reproducibility in scientific studies.

The synthesis of N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide involves multi-step organic reactions, often requiring advanced techniques such as cross-coupling and sulfuration. These methods are critical for achieving high purity and yield, which are paramount for research and development. The compound's stability under various conditions also makes it a reliable candidate for further investigation.

From a commercial perspective, CAS 1021208-57-0 is often sought after by pharmaceutical companies and academic institutions engaged in high-throughput screening and structure-activity relationship (SAR) studies. Its potential to modulate biological pathways has positioned it as a valuable tool in the quest for next-generation therapeutics. Additionally, its pyrazolo[1,5-a]pyrazine scaffold is frequently highlighted in patents and scientific literature, underscoring its relevance in modern drug design.

Environmental and safety considerations are also integral to the discussion of N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide. While it is not classified as hazardous, proper handling and disposal protocols are recommended to ensure compliance with laboratory standards. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidelines.

In conclusion, N-(2-cyanophenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS 1021208-57-0) represents a promising avenue for scientific exploration. Its structural complexity and potential bioactivity make it a standout candidate in the realm of medicinal chemistry and drug discovery. As research continues to evolve, this compound is likely to play a pivotal role in advancing therapeutic innovations.

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